1-(2-furylmethyl)-4-(4-methylbenzoyl)piperazine
Overview
Description
1-(2-furylmethyl)-4-(4-methylbenzoyl)piperazine, also known as FMMP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FMMP belongs to the piperazine family of compounds, which have been extensively studied for their pharmacological properties.
Mechanism of Action
The exact mechanism of action of 1-(2-furylmethyl)-4-(4-methylbenzoyl)piperazine is not fully understood, but it is believed to act on multiple targets in the body. This compound has been shown to inhibit the activity of enzymes such as monoamine oxidase and acetylcholinesterase, which are involved in the regulation of neurotransmitters. This compound may also modulate the activity of ion channels and receptors in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer research, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit angiogenesis (the formation of new blood vessels). In neurodegenerative disease research, this compound has been shown to protect neurons from oxidative stress and inflammation. In psychiatric disorder research, this compound has been shown to reduce anxiety and improve mood.
Advantages and Limitations for Lab Experiments
1-(2-furylmethyl)-4-(4-methylbenzoyl)piperazine has several advantages for lab experiments, including its relatively simple synthesis method and its potential therapeutic applications in a variety of areas. However, this compound also has limitations, such as its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for research on 1-(2-furylmethyl)-4-(4-methylbenzoyl)piperazine. One area of research could be the development of more potent and selective this compound derivatives for use in cancer and neurodegenerative disease research. Another area of research could be the investigation of this compound's effects on other targets in the body, such as immune cells and metabolic pathways. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Scientific Research Applications
1-(2-furylmethyl)-4-(4-methylbenzoyl)piperazine has been studied for its potential therapeutic applications in a variety of areas, including cancer, neurodegenerative diseases, and psychiatric disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. In neurodegenerative disease research, this compound has been shown to have neuroprotective effects and may be useful in the treatment of diseases such as Alzheimer's and Parkinson's. In psychiatric disorder research, this compound has been shown to have anxiolytic and antidepressant effects.
Properties
IUPAC Name |
[4-(furan-2-ylmethyl)piperazin-1-yl]-(4-methylphenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O2/c1-14-4-6-15(7-5-14)17(20)19-10-8-18(9-11-19)13-16-3-2-12-21-16/h2-7,12H,8-11,13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYNHPMNQOXILMM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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